Methyl-2-(4-iodophenyl)-2-methyl-propionate

• Molecular Formula: C11H13IO2
• Molecular Weight: 304.12 g/mol
• IUPAC Name: methyl 2-(4-iodophenyl)-2-methylpropanoate
• InChI: InChI=1S/C11H13IO2/c1-11(2,10(13)14-3)8-4-6-9(12)7-5-8/h4-7H,1-3H3
• InChI Key: AMJDEFLNSBJNAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=C(C=C1)I)C(=O)OC

Description

Methyl-2-(4-iodophenyl)-2-methyl-propionate is a useful research compound. Its molecular formula is C11H13IO2 and its molecular weight is 304.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 0.45 g (1.7 mmol) 2-(4-bromo-phenyl)-2-methyl-propionic acid methyl ester (WO2008/002671) in 1.5 mL 1,4-dioxane are added 34 mg (0.18 mmol) copper(I) iodide, 0.53 g (3.5 mmol) sodium iodide and 0.04 mL (0.35 mmol) N,N′-dimethylethylendiamine under inert gas atmosphere. The mixture is stirred at 110° C. for 12 h. After cooling, the mixture is diluted with EtOAc and washed with 5% ammonia and water. The organic layer is dried over sodium sulphate. The solvent is evaporated to yield the desired product.